Cas no 821808-28-0 (Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl-)

• Product Name: Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl-
• CAS No: 821808-28-0
• MF: C₃₃H₅₀O₂
• MW: 478.748910427094
• CID: 696105
• PubChem ID: 58803737
• Update Time: 2025-04-19

Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-6-[(3-tert-butyl-2-hydroxy-5-propylphenyl)-cyclohexylmethyl]-4-propylphenol
• 2,2'-(Cyclohexylmethylene)bis(6-tert-butyl-4-propylphenol)
• 821808-28-0
• DTXSID40730273
• SCHEMBL14571903
• Phenol, 2,2'-(cyclohexylmethylene)bis[6-(1,1-dimethylethyl)-4-propyl-

• Inchi： 1S/C33H50O2/c1-9-14-22-18-25(30(34)27(20-22)32(3,4)5)29(24-16-12-11-13-17-24)26-19-23(15-10-2)21-28(31(26)35)33(6,7)8/h18-21,24,29,34-35H,9-17H2,1-8H3
• InChI Key： WJGZIEIXOJXJRL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CCC)=CC=1C(C1C=C(CCC)C=C(C(C)(C)C)C=1O)C1CCCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 478.381080833g/mol
• Monoisotopic Mass: 478.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 40.5Ų